2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N-{4-[chloro(difluoro)methoxy]phenyl}acetamide

• IUPAC Name: 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]-N-[4-[chloro(difluoro)methoxy]phenyl]acetamide
• InChI: InChI=1S/C18H13ClF2N6O3/c19-18(20,21)29-11-7-5-10(6-8-11)23-14(28)9-27-13-4-2-1-3-12(13)24-17(27)15-16(22)26-30-25-15/h1-8H,9H2,(H2,22,26)(H,23,28)
• InChI Key: VNPAVEIXUVXCFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)NC3=CC=C(C=C3)OC(F)(F)Cl)C4=NON=C4N
• Molecular Formula: C18H13ClF2N6O3
• Molecular Weight: 434.8 g/mol

Description

The compound “2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N-{4-[chloro(difluoro)methoxy]phenyl}acetamide” is a complex organic molecule. It contains several functional groups, including an oxadiazole ring, a benzimidazole ring, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a compound with an oxadiazole ring was synthesized by the oxidation of 3-nitro-5-amino-1,2,4-oxadiazole (NOA) with sodium dichloroisocyanurate (SDCI). Another method involved the reaction of 3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BNFF-1) with gaseous ammonia in toluene and partial oxidation of 3,4-bis(4-amino-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BAFF-1) with 35% H2O2 in concentrated H2SO4.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by various techniques such as 1H and 13C NMR, MS, and IR spectroscopy. Single-crystal X-ray diffraction has also been used to confirm the structures.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include oxidation, reaction with gaseous ammonia, and partial oxidation with hydrogen peroxide. The yield of these reactions can be quite high, with one method reporting a maximum yield of 94%.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques such as differential scanning calorimetry (DSC), and thermogravimetric (TG) analysis. These compounds have been found to have high densities and low melting points, making them attractive for certain applications.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential applications. Given the interesting properties of similar compounds, it may be worthwhile to investigate the use of this compound in various fields such as medicinal chemistry and material science.